3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-ethyl-5-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C13H11FN4O3/c1-3-10-15-12(20-17-10)13-16-11(18-21-13)7-4-5-9(19-2)8(14)6-7/h4-6H,3H2,1-2H3
• InChI Key: ZQMQAKHDMSRRLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=NC(=NO2)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C13H11FN4O3
• Molecular Weight: 290.25 g/mol

Description

3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole, also known as EFMOX, is a heterocyclic compound that has been extensively studied in recent years due to its potential applications in various fields such as material science, organic electronics, and medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole is not yet fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in cell growth and proliferation.
Biochemical and Physiological Effects:
3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation and oxidative stress in animal models. It has also been found to have a low toxicity profile, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole is its broad spectrum of biological activities, which makes it a versatile compound for use in various experimental settings. However, its synthesis can be challenging and time-consuming, and its bioavailability and pharmacokinetic properties may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole, including:
1. Further investigation of its mechanism of action and potential targets for drug development.
2. Exploration of its potential applications in the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.
3. Development of novel synthetic routes for the production of 3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole and its derivatives.
4. Investigation of the structure-activity relationships of 3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole and related compounds to optimize their biological activities.
5. Evaluation of the pharmacokinetic properties and toxicity profile of 3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole in animal models and clinical trials.
Conclusion:
In conclusion, 3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole is a promising compound with a wide range of biological activities and potential applications in various fields. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole can be synthesized through a variety of methods, including the reaction of 3-fluoro-4-methoxybenzohydrazide with ethyl glyoxylate in the presence of a base and a dehydrating agent. Another method involves the reaction of 3-fluoro-4-methoxyphenyl hydrazine with ethyl oxalate in the presence of phosphorus oxychloride.

Scientific Research Applications

3-Ethyl-3'-(3-fluoro-4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole has been found to exhibit a wide range of biological activities, including anticancer, antibacterial, and antifungal properties. It has also been shown to possess anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new drugs.